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Compound of Interest

Compound Name: 4-Bromodibenzothiophene

Cat. No.: B1267965

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety protocols and handling procedures for 4-
Bromodibenzothiophene (CAS No: 97511-05-2). The information is compiled from Safety
Data Sheets (SDS) and chemical databases to ensure research and drug development
professionals can manage this compound safely and effectively in a laboratory setting.

Chemical Identification and Properties

4-Bromodibenzothiophene is an organobromine compound used as an intermediate in the
synthesis of more complex molecules, particularly in the development of pharmaceuticals.[1] Its
fundamental physical and chemical properties are summarized below.
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Property Value Source
CAS Number 97511-05-2 [2]
Molecular Formula C12H7BrS [1][2]
Molecular Weight 263.15 g/mol [2][3]
Synonyms 4-bromodibenzo[b,d]thiophene  [1][2]
Melting Point 85.0t0 89.0 °C [1]
Boiling Point 101 °C at 15 mmHg [2]
Flash Point 94 °C (lit.) [2]
Density 1.611 g/cm3 [2]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Bromodibenzothiophene is classified as an irritant.[3] Adherence to the

precautionary statements is critical to minimize risk.

Pictogram Signal Word Hazard Statements
H315: Causes skin irritation.[2]
[3]H319: Causes serious eye
aalt text Warning irritation.[2][3]H335: May

cause respiratory irritation.[2]

[3]

Safe Handling and Storage Protocols

Proper handling and storage are essential to ensure laboratory safety and maintain the integrity

of the compound.

Handling should be performed in a well-ventilated area to minimize exposure to dust and

vapors.[2] Using a chemical fume hood is recommended.[4] To prevent fires from electrostatic
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discharge, use non-sparking tools.[2] Avoid the formation of dust and aerosols during handling.

[2]

The following personal protective equipment is mandatory when handling 4-

Bromodibenzothiophene to prevent skin, eye, and respiratory exposure.[2]

Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

Protects against splashes and
dust, preventing serious eye

irritation.[2]

Skin Protection

Chemical-impermeable gloves
(inspected before use) and
fire/flame resistant, impervious
clothing.[2]

Prevents skin contact which

can cause irritation.[2]

Respiratory Protection

Use only in a well-ventilated
area or outdoors.[2] If
exposure limits are exceeded,
a full-face respirator should be
used.[2]

Avoids inhalation of dust which
may cause respiratory

irritation.[2]

Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep the

compound away from incompatible materials and foodstuff containers.[2] The storage area

should be locked.[2]

Emergency Procedures and First Aid

Immediate and appropriate responses to accidental exposure are crucial.

The following table outlines first-aid protocols in the event of an exposure.
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Exposure Route First-Aid Protocol

Remove the person to fresh air and keep them
) comfortable for breathing.[2] If breathing is
Inhalation . o )
difficult, administer oxygen.[2] Seek medical

attention if you feel unwell.[2]

Take off contaminated clothing immediately.[2]
) Wash the affected area with plenty of soap and
Skin Contact o )
water.[2] If skin irritation occurs, seek medical

help.[2]

Rinse cautiously with water for several minutes.
[2] If present and easy to do, remove contact

Eye Contact ] o
lenses.[2] Continue rinsing and consult a doctor.

[2]

Rinse mouth with water.[2] Do not induce
Ingestion vomiting.[2] Call a doctor or Poison Control

Center immediately.[2]

In case of a spill, evacuate personnel to a safe area.[2] Ensure adequate ventilation and
remove all sources of ignition.[2] Use personal protective equipment, including chemical-
impermeable gloves, during cleanup.[2] Avoid dust formation.[2] Collect the spilled material
using spark-proof tools and place it in a suitable, closed container for disposal.[2] Do not let the
chemical enter drains, as discharge into the environment must be avoided.[2]

For fires involving 4-Bromodibenzothiophene, use dry chemical, carbon dioxide, or alcohol-
resistant foam as extinguishing media.[2] Firefighters should wear a self-contained breathing
apparatus (SCBA) if necessary.[2]

Experimental Workflow Visualization

The following diagram illustrates a standard workflow for the safe handling of 4-
Bromodibenzothiophene in a laboratory setting, from initial preparation to final disposal.
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Safe Handling Workflow for 4-Bromodibenzothiophene

1. Preparation Phase 2. Experimental Phase 3. Post-Experiment Phase 4. Disposal

Click to download full resolution via product page

Caption: Workflow for safe laboratory handling of 4-Bromodibenzothiophene.

Disposal Considerations

Dispose of 4-Bromodibenzothiophene and its container at an appropriate treatment and
disposal facility.[2] Disposal must be in accordance with all applicable federal, state, and local
environmental regulations.[2] Contaminated material should be handled as hazardous waste.

[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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